Cas no 42829-13-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 4-oxo-4-(prop-2-enylamino)but-2-enoic acid
- 4-(Allylamino)-4-oxobut-2-enoic acid
- AKOS002540789
- NSC-166483
- (E)-4-(Allylamino)-4-oxobut-2-enoic acid
- (E)-4-(allylamino)-4-oxo-but-2-enoic acid
- SCHEMBL10802483
- MFCD05128013
- 42829-13-0
- SCHEMBL239953
- (E)-4-oxo-4-(prop-2-enylamino)but-2-enoic acid
- 4-(Allylamino)-4-oxo-2-butenoic acid
- NSC166483
- 87146-63-2
- NSC634163
- 3-(prop-2-enylcarbamoyl)prop-2-enoic acid
-
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- Inchi: InChI=1S/C7H9NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-4H,1,5H2,(H,8,9)(H,10,11)/b4-3+
- InChI Key: SZYZSIWKJQRNIE-ONEGZZNKSA-N
- SMILES: C=CCNC(=O)C=CC(=O)O
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
- LogP: 0.32030
Related Literature
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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António A. Vicente,Mike Boland,Yoav D. Livney Food Funct., 2020,11, 9316-9316
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Charles J. Choi,Brian T. Cunningham Lab Chip, 2007,7, 550-556
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Raunak Kumar Tamrakar,Kanchan Upadhyay,D. P. Bisen Phys. Chem. Chem. Phys., 2017,19, 14680-14694
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
42829-13-0 ( ) Related Products
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- 2167479-61-8(1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one)
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